Cas no 2228155-94-8 (3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid)

• Product Name: 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid
• CAS No: 2228155-94-8
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 5814880
• PubChem ID: 165822175
• Update Time: 2025-06-08

3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid
• EN300-1821953
• 2228155-94-8

• Inchi： 1S/C11H12FNO4/c1-17-10(16)6-7(5-9(14)15)8-3-2-4-13-11(8)12/h2-4,7H,5-6H2,1H3,(H,14,15)
• InChI Key： IIGTVEKUYIIQAP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid

Introduction to 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid (CAS No: 2228155-94-8)

3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid, identified by the chemical compound code CAS No: 2228155-94-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its fluorinated pyridine core and an ester-like functionality, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural motif of 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid consists of a five-carbon chain terminated with a carboxylic acid group, which is further modified by a methoxy substituent. The presence of a fluorine atom at the 2-position of the pyridine ring introduces unique electronic and steric properties, enhancing its potential as a bioactive scaffold. This structural design allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with fluorinated pyridine moieties due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. The fluoropyridine scaffold is particularly well-documented for its role in antiviral, anticancer, and anti-inflammatory drug development. The 5-methoxy-5-oxopentanoic acid moiety adds another layer of complexity, providing a site for further functionalization and derivatization to tailor specific biological activities.

One of the most compelling aspects of 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged similar structures in designing molecules that exhibit inhibitory effects on key enzymes involved in disease pathways. For instance, studies have shown that fluorinated pyridines can enhance the potency of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory disorders. The methoxy group in this compound may also contribute to its solubility and bioavailability, critical factors for successful drug development.

The synthesis of 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the desired framework efficiently. The introduction of the fluorine atom, in particular, necessitates specialized methodologies to achieve regioselectivity and minimize unwanted side products.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid. Molecular modeling studies have been instrumental in predicting its interactions with biological targets, allowing researchers to optimize its pharmacological properties before conducting expensive wet-lab experiments. These simulations have revealed that the compound exhibits favorable binding affinities with certain protein kinases, suggesting its potential utility in oncology research.

In addition to its pharmaceutical applications, 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid may find utility in agrochemical research due to its structural similarity to known bioactive compounds that influence plant growth and defense mechanisms. The presence of both fluorine and methoxy groups makes it an attractive candidate for designing novel pesticides or herbicides with improved efficacy and environmental safety profiles.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its reactive sites can be selectively modified through various chemical transformations, enabling the creation of diverse derivatives with tailored functionalities. This versatility underscores its importance as a versatile tool in synthetic organic chemistry.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(2-fluoropyridin-3-yl)-5-methoxy-5-oxopentanoic acid are expected to play an increasingly significant role in drug discovery efforts. The combination of computational insights with experimental validation provides a robust framework for developing next-generation therapeutics that address unmet medical needs. The unique structural features of this molecule position it as a valuable asset in the quest for innovative treatments across multiple disease areas.

The future prospects for CAS No: 2228155-94-8 are bright, with ongoing studies exploring its potential applications in both academia and industry. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential. As our understanding of molecular interactions deepens, so too will our ability to harness compounds like 3-(2-fluoropyridin-3-y1)-5-methoxy - 5 - oxopentanoic acid to improve human health outcomes.